Cas no 1774-12-5 (5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione)

• Product Name: 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione
• CAS No: 1774-12-5
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD00104791
• CID: 212579
• PubChem ID: 24878272
• Update Time: 2025-05-23

5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)cyclohexane-1,3-dione
• 1,3-Cyclohexanedione,5-(4-methoxyphenyl)-
• 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione
• HMS1662C14
• 5-(4-Methoxyphenyl)cyclohexane-dione
• AKOS000265030
• AK-968/15361183
• DTXSID90324186
• MFCD00104791
• SMSF0004944
• F0915-0469
• 5-(p-Methoxyphenyl)-1,3-cyclohexanedione
• 12H-925
• 1,3-Cyclohexanedione, 5-[4-methoxyphenyl]-
• CBMicro_014422
• AMY40757
• BIM-0014641.P001
• NSC405978
• CB12807
• 5-(4-Methoxy-phenyl)-cyclohexane-1,3-dione
• SCHEMBL1177339
• BB 0253917
• 1774-12-5
• FT-0679267
• 1,3-Cyclohexanedione, 5-(4-methoxyphenyl)-
• SR-01000467181
• 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione, 96%
• J-011279
• 5-(4-Methoxyphenyl)-1,3-cyclohexanedione #
• SR-01000467181-1
• 5-(4-Methoxyphenyl)-1,3-cyclohexanedione
• CS-D0087
• A881467
• NSC-405978
• AB00075974-01
• BBL008331
• STK415168
• ALBB-006851
• 5-(4-Methyoxyphenyl)-1,3-cyclohexandione

• MDL： MFCD00104791
• Inchi： 1S/C13H14O3/c1-16-13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-5,10H,6-8H2,1H3
• InChI Key： AHYCBDWPHFFKFK-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=CC(=CC=2)OC)C1)=O

Computed Properties

• Exact Mass: 218.09400
• Monoisotopic Mass: 218.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: 179.5-183.5 °C (lit.)
• Boiling Point: 394.4±42.0°C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.542
• PSA: 43.37000
• LogP: 2.10090
• Solubility: Not determined

5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione

5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione: A Comprehensive Overview

The compound 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione, also identified by its CAS number CAS No. 1774-12-5, is a notable organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanedione framework with a methoxyphenyl substituent. The presence of the methoxy group (-OCH₃) at the para position of the phenyl ring introduces specific electronic and steric effects that influence its chemical reactivity and physical properties.

Recent studies have highlighted the importance of 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione in the development of advanced materials, particularly in the synthesis of high-performance polymers and organic semiconductors. Researchers have demonstrated that this compound can serve as a versatile building block for constructing conjugated systems, which are essential for applications in electronics and optoelectronics. Its ability to form stable π-conjugated networks makes it a valuable precursor for materials exhibiting desirable electronic properties.

The synthesis of CAS No. 1774-12-5 typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent cyclization processes. The choice of reagents and reaction conditions plays a critical role in achieving high yields and ensuring the purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated system. These properties make it suitable for applications in dye-sensitized solar cells (DSSCs) and other photovoltaic devices.

One of the most promising areas of research involving this compound is its use in drug discovery. The cyclohexanedione moiety is known to exhibit bioactivity, particularly in anti-inflammatory and anticancer studies. Recent investigations have shown that derivatives of CAS No. 1774-12-5 can modulate key cellular pathways involved in cancer progression, making them potential candidates for therapeutic interventions.

The environmental impact of 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione has also been a topic of interest. Studies on its biodegradation and toxicity profiles suggest that it poses minimal risk to aquatic ecosystems when handled responsibly. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, CAS No. 1774-12-5, or 5-[4-(Methoxyphenyl)]-1,3-cyclohexanedione, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.